Cas no 29193-71-3 (methyl 4-(phenylsulfanyl)butanoate)

• Product Name: methyl 4-(phenylsulfanyl)butanoate
• CAS No: 29193-71-3
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 1439469
• PubChem ID: 12718409
• Update Time: 2025-06-30

methyl 4-(phenylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(phenylthio)-, methyl ester
• methyl 4-phenylsulfanylbutanoate
• Methyl 4-phenylsulfanylbutyrate
• methyl 4-(phenylsulfanyl)butanoate

• Inchi： 1S/C11H14O2S/c1-13-11(12)8-5-9-14-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• InChI Key： ZSEFMFKDQORXAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCC(=O)OC

Computed Properties

• Exact Mass: 210.07152
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on methyl 4-(phenylsulfanyl)butanoate

Methyl 4-(Phenylsulfanyl)Butanoate: A Comprehensive Overview

Methyl 4-(phenylsulfanyl)butanoate, also known by its CAS number 29193-71-3, is a chemical compound that has garnered significant attention in various fields due to its unique properties and potential applications. This compound, with the molecular formula C₁₂H₁₄O₂S, belongs to the class of organosulfur compounds and is characterized by its phenylsulfanyl group attached to a butanoate ester. The structure of this compound makes it versatile for use in pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of methyl 4-(phenylsulfanyl)butanoate typically involves multi-step processes, often starting from readily available starting materials such as phenol and thionyl chloride. Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of these processes, leveraging catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing energy consumption.

In terms of physical properties, methyl 4-(phenylsulfanyl)butanoate is a white crystalline solid with a melting point of approximately 50°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating moderate stability under ambient conditions but susceptibility to hydrolysis in acidic or basic environments.

The applications of methyl 4-(phenylsulfanyl)butanoate are diverse and expanding rapidly due to its unique chemical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways and neurodegenerative diseases. For example, recent studies have highlighted its role in the development of sulfonamide-based drugs with anti-inflammatory properties.

In the agrochemical sector, methyl 4-(phenylsulfanyl)butanoate is being explored as a precursor for herbicides and fungicides due to its ability to modulate plant metabolic pathways. Researchers have reported enhanced efficacy when this compound is used in combination with other active ingredients, leading to more effective pest control solutions.

The material science community has also taken interest in this compound, particularly for its potential in polymer synthesis and modification. Recent breakthroughs include the use of methyl 4-(phenylsulfanyl)butanoate as a building block for biodegradable polymers, which could revolutionize packaging materials and reduce environmental impact.

From an environmental standpoint, understanding the fate and transport of methyl 4-(phenylsulfanyl)butanoate in natural systems is crucial for assessing its ecological risks. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, primarily through microbial action, which mitigates its persistence in aquatic environments.

In conclusion, methyl 4-(phenylsulfanyl)butanoate (CAS No. 29193-71-3) stands out as a versatile chemical entity with promising applications across multiple industries. Ongoing research continues to uncover new avenues for its utilization while addressing challenges related to sustainability and environmental impact.